3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-N-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H13FN2O2/c1-3-11-12(8(2)18-16-11)13(17)15-10-6-4-9(14)5-7-10/h4-7H,3H2,1-2H3,(H,15,17)
• InChI Key: BCMKHHBMNONZGS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=CC=C(C=C2)F)C
• Molecular Formula: C13H13FN2O2
• Molecular Weight: 248.25 g/mol

Description

3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound can cross the blood-brain barrier and exert its effects on the central nervous system. It has been found to increase the threshold for seizures and reduce the severity of pain and inflammation. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide is its relatively simple synthesis method and high yield. It is also a relatively stable compound and can be stored for long periods without significant degradation. However, one of the limitations of this compound is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide. One potential direction is to investigate its potential applications in the treatment of other neurological and psychiatric disorders such as depression and anxiety. Another direction is to optimize its pharmacokinetic properties to improve its efficacy and reduce potential side effects. Additionally, further studies are needed to fully understand its mechanism of action and identify potential drug targets.

Synthesis Methods

The synthesis of 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide involves the reaction of 4-fluoroaniline, ethyl acetoacetate, and hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid. The resulting product is then treated with acid to obtain the final compound. The synthesis method is relatively simple and has been optimized for high yield and purity.

Scientific Research Applications

3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, it has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.